Tert-butyl 2,4-difluorobenzoate
Overview
Description
Tert-butyl 2,4-difluorobenzoate is a chemical compound with the molecular formula C11H12F2O2 . It contains a total of 27 bonds, including 15 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ester .
Molecular Structure Analysis
The molecular structure of Tert-butyl 2,4-difluorobenzoate includes a six-membered aromatic ring with two fluorine atoms and an ester functional group . The compound has a total of 27 bonds, including 15 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ester .Physical And Chemical Properties Analysis
Tert-butyl 2,4-difluorobenzoate has a molecular weight of 214.21 . It is a solid or liquid at room temperature . The compound has a high GI absorption and is BBB permeant . It is not a P-gp substrate and is an inhibitor of CYP1A2 . The compound has a Log Po/w (iLOGP) of 2.66 .Scientific Research Applications
Chemical Synthesis
“Tert-butyl 2,4-difluorobenzoate” is a chemical compound with the molecular formula C11H12F2O2 . It is used in various chemical reactions as a reagent or intermediate. .
Material Science
In the field of material science, “Tert-butyl 2,4-difluorobenzoate” could potentially be used in the synthesis of new materials. Its properties, such as its boiling point and molecular weight, would be important factors in determining its suitability for various applications .
Medicinal Research
While there isn’t specific research available on the medicinal uses of “Tert-butyl 2,4-difluorobenzoate”, similar compounds such as 2,4-Di-Tert-Butylphenol (2,4-DTBP) have been studied for their potential medicinal uses . These include applications in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s, as well as in cancer therapy .
Antibacterial and Antifungal Properties
Again, while specific research on “Tert-butyl 2,4-difluorobenzoate” is limited, similar compounds like 2,4-DTBP have been investigated for their antibacterial and antifungal properties . This suggests potential applications in the development of new antimicrobial agents.
Bioactivity Research
Research on similar compounds like 2,4-DTBP has shown that they can affect the expression of certain genes in mouse macrophage cell lines . This suggests potential applications in bioactivity research and the development of new therapeutic agents.
Acaricidal, Repellent, and Oviposition-Deterrent Activities
While specific research on “Tert-butyl 2,4-difluorobenzoate” is not available, similar compounds have been studied for their acaricidal, repellent, and oviposition-deterrent activities . This suggests potential applications in pest control and the development of new pesticides.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 2,4-difluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2O2/c1-11(2,3)15-10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIADSGDBPFELPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=C(C=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60726537 |
Source
|
| Record name | tert-Butyl 2,4-difluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60726537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2,4-difluorobenzoate | |
CAS RN |
500353-15-1 |
Source
|
| Record name | tert-Butyl 2,4-difluorobenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60726537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromo-2-chloropyrrolo[2,1-f][1,2,4]triazine](/img/structure/B1398748.png)
![4-(2,7-Dichloropyrido[2,3-d]pyrimidin-4-yl)morpholine](/img/structure/B1398766.png)